N-(4-methoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N4O3S/c1-12-9-14(22-26-12)18(24)23(11-13-5-4-8-20-10-13)19-21-17-15(25-2)6-3-7-16(17)27-19/h3-10H,11H2,1-2H3
• InChI Key: FEUQFSARLAJTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• CAS No.: 941954-50-3

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H16N4O3S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel compounds with potential as cyclooxygenase inhibitors, showing significant analgesic and anti-inflammatory activities, were synthesized, illustrating the chemical versatility and potential pharmacological applications of structurally complex molecules similar to the one (Abu‐Hashem et al., 2020).
• The synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides demonstrates the feasibility of creating complex heterocyclic molecules, which were evaluated for their cytotoxic activity against cancer cells, indicating the potential biomedical research applications of such compounds (Hassan et al., 2014).

Biological Activities

• The research into compounds with similar structures to "N-(4-methoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)isoxazole-3-carboxamide" often explores their biological activities. For instance, novel pyridine derivatives have been synthesized and demonstrated variable antimicrobial activity, suggesting the potential for discovering new therapeutic agents (Patel et al., 2011).

Applications in Drug Synthesis and Material Science

• The development of advanced synthetic methodologies for complex molecules, such as the high-yield synthesis of benzamide derivatives for radiopharmaceutical applications, reveals the significant role of sophisticated organic synthesis in facilitating scientific research and application (Bobeldijk et al., 1990).
• Studies on the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates as scaffolds for functionalized isoxazoles demonstrate the potential of these methodologies in creating materials and compounds with specific properties, highlighting the diverse applications of such chemical research (Ruano et al., 2005).

Mechanism of Action

Target of Action

Similar compounds with a thiazole ring have been known to exhibit antibacterial activity . They have also been associated with anti-inflammatory properties, with some acting as inhibitors for COX-1 .

Mode of Action

For instance, some compounds have shown to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, and activate caspase-3, leading to mitochondrial dysfunction and cell apoptosis .

Biochemical Pathways

Similar compounds have been found to modulate proinflammatory cytokines and the catecholaminergic and serotonergic pathways .

Pharmacokinetics

Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Similar compounds have been found to have antihyperalgesic effects in mice with neuropathic pain . They have also been found to inhibit the growth of pancreatic cancer cells .